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Compound of Interest

Compound Name: 2-Pyrazinylmethanol

Cat. No.: B1266325 Get Quote

Technical Guide: Safe Handling of 2-
Pyrazinylmethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

2-Pyrazinylmethanol (CAS No: 6705-33-5). Adherence to these guidelines is critical for

ensuring a safe laboratory environment.

Hazard Identification and Classification
2-Pyrazinylmethanol is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

toxicity if swallowed, and irritation to the skin, eyes, and respiratory system.[1][2]

GHS Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[1][2]

Signal Word: Warning[1][2][3]

Hazard Pictogram:

alt text

(GHS07)[2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Pyrazinylmethanol is essential for

safe handling and storage.
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Property Value

Molecular Formula C5H6N2O[1][4]

Molecular Weight 110.12 g/mol [1][4]

Appearance White to Light yellow powder to lump[5][6]

Melting Point 32 - 34 °C / 89.6 - 93.2 °F[1][4]

Boiling Point 60 °C / 0.2 mmHg[5]

Flash Point 94.1 °C[4]

Storage Temperature 2-8°C[5][7]

Safe Handling and Experimental Workflow
A systematic approach to handling 2-Pyrazinylmethanol is crucial to minimize exposure and

ensure safety. The following workflow outlines the key stages from preparation to disposal.
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Emergency Procedures
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Safe handling workflow for 2-Pyrazinylmethanol.
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Experimental Protocols
Handling Precautions:

Engineering Controls: Always handle 2-Pyrazinylmethanol in a well-ventilated area,

preferably within a chemical fume hood.[1] Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. Refer to

the table below for specific recommendations.

Hygiene Measures: Avoid ingestion and inhalation.[1] Do not eat, drink, or smoke in areas

where the chemical is handled.[1] Wash hands thoroughly after handling.[1] Contaminated

clothing should be removed and washed before reuse.[1]

Dispensing: When handling the solid form, avoid creating dust.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Recommended storage is at refrigerator temperatures (2-8°C).[5][7]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 2-Pyrazinylmethanol.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

(European standard - EN 166).

[1]

Protects against splashes and

dust that can cause serious

eye irritation.[1]

Hand Protection
Protective gloves (e.g., nitrile

rubber).

Provides a barrier against skin

contact, which can cause

irritation.[1]

Body Protection Long-sleeved clothing.[1]
Minimizes skin exposure to

accidental spills.

Respiratory Protection

Use a NIOSH/MSHA approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Protects the respiratory tract

from irritating dust or vapors.[1]

First Aid Measures
In case of exposure, follow these first aid protocols and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep

comfortable for breathing.[1] If not breathing,

give artificial respiration.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1] If skin irritation

persists, call a physician.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[1] Call a poison center or doctor if you

feel unwell.[1]
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[1] Avoid dust formation.[1]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[1]

Containment and Cleaning: Sweep up and shovel the material into suitable, closed

containers for disposal.[1]

Disposal Considerations
Dispose of 2-Pyrazinylmethanol and its containers in accordance with local, regional, and

national regulations. Waste generators must determine whether a discarded chemical is

classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.es [fishersci.es]

2. 2-Pyrazinemethanol | 6705-33-5 [sigmaaldrich.com]

3. chemscene.com [chemscene.com]

4. 6705-33-5 2-Pyrazinylmethanol 2-Pyrazinylmethanol - CAS Database [chemnet.com]

5. 2-Pyrazinylmethanol CAS#: 6705-33-5 [amp.chemicalbook.com]

6. 2-Pyrazinemethanol | 6705-33-5 | TCI AMERICA [tcichemicals.com]

7. 6705-33-5|Pyrazin-2-ylmethanol|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [2-Pyrazinylmethanol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266325#2-pyrazinylmethanol-safety-data-sheet-
and-handling-precautions]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.es/store/msds?partNumber=10059081&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10059081&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10059081&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10059081&countryCode=ES&language=en
https://www.benchchem.com/product/b1266325?utm_src=pdf-body
https://www.benchchem.com/product/b1266325?utm_src=pdf-custom-synthesis
https://www.fishersci.es/store/msds?partNumber=10059081&countryCode=ES&language=en
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3371478819?context=bbe
https://www.chemscene.com/6705-33-5.html?productObj=CS-W018634
https://www.chemnet.com/cas/m/en/6705-33-5/2-Pyrazinylmethanol.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9784189_EN.htm
https://www.tcichemicals.com/CA/en/p/P2129
https://www.bldpharm.com/products/6705-33-5.html
https://www.benchchem.com/product/b1266325#2-pyrazinylmethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266325#2-pyrazinylmethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266325#2-pyrazinylmethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266325#2-pyrazinylmethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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